Cas no 1150617-94-9 (5-Iodo-2-methyl-2H-indazole)

• Product Name: 5-Iodo-2-methyl-2H-indazole
• CAS No: 1150617-94-9
• MF: C₈H₇IN₂
• MW: 258.059053659439
• MDL: MFCD11977518
• CID: 1037518
• PubChem ID: 40154007
• Update Time: 2025-06-15

5-Iodo-2-methyl-2H-indazole Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-methyl-2H-indazole
• 5-iodo-2-methylindazole
• 2H-INDAZOLE,5-IODO-2-METHYL
• QC-5137
• FIQGETDPEXQPPK-UHFFFAOYSA-N
• BCP00029
• PB22596
• FCH1408919
• RP06284
• 2H-INDAZOLE, 5-IODO-2-METHYL-
• SY030202
• AX8159167
• Y7115
• ST24044799
• 1150617-94-9
• SCHEMBL509892
• MFCD11977518
• W-204840
• DB-060680
• P11315
• CS-B1048
• DS-11125
• AKOS015898200
• DTXSID10654038
• J-517635
• AWB61794

• MDL： MFCD11977518
• Inchi： 1S/C8H7IN2/c1-11-5-6-4-7(9)2-3-8(6)10-11/h2-5H,1H3
• InChI Key： FIQGETDPEXQPPK-UHFFFAOYSA-N
• SMILES： IC1C=CC2C(C=1)=CN(C)N=2

Computed Properties

• Exact Mass: 257.96500
• Monoisotopic Mass: 257.96540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• XLogP3: 2.2

Experimental Properties

• Density: 1.89±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.23 g/l) (25 º C),
• PSA: 17.82000
• LogP: 2.17790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 5-Iodo-2-methyl-2H-indazole

Research Brief on 5-Iodo-2-methyl-2H-indazole (CAS: 1150617-94-9): Recent Advances and Applications

5-Iodo-2-methyl-2H-indazole (CAS: 1150617-94-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features make it a valuable scaffold for the design of novel pharmacophores, particularly in the development of kinase inhibitors and other targeted therapies.

Recent studies have highlighted the role of 5-Iodo-2-methyl-2H-indazole as a key intermediate in the synthesis of biologically active molecules. For instance, its incorporation into indazole-based derivatives has shown promising results in modulating protein-protein interactions and enzyme activity. One notable application is its use in the development of inhibitors targeting the PI3K/AKT/mTOR pathway, which is implicated in various cancers. Researchers have demonstrated that derivatives of 5-Iodo-2-methyl-2H-indazole exhibit potent inhibitory effects on cancer cell proliferation, suggesting its potential as a lead compound for anticancer drug development.

In addition to its anticancer properties, 5-Iodo-2-methyl-2H-indazole has been explored for its utility in neurodegenerative disease research. A recent study published in the Journal of Medicinal Chemistry reported that indazole derivatives, including those derived from 5-Iodo-2-methyl-2H-indazole, could modulate neuroinflammation and oxidative stress pathways. These findings open new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease, where neuroinflammation plays a critical role in disease progression.

The synthesis of 5-Iodo-2-methyl-2H-indazole has also seen advancements, with researchers developing more efficient and scalable methods. A 2023 study in Organic Letters described a novel catalytic system for the iodination of 2-methyl-2H-indazole, yielding 5-Iodo-2-methyl-2H-indazole with high regioselectivity and yield. This methodological improvement is expected to facilitate the broader adoption of this compound in both academic and industrial settings, enabling more rapid exploration of its therapeutic potential.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 5-Iodo-2-methyl-2H-indazole derivatives. Future research directions may include structure-activity relationship (SAR) studies to identify more potent and selective analogs, as well as in vivo studies to evaluate toxicity and efficacy. Collaborative efforts between chemists, biologists, and clinicians will be essential to translate these findings into clinically viable therapeutics.

In conclusion, 5-Iodo-2-methyl-2H-indazole (CAS: 1150617-94-9) represents a promising scaffold in medicinal chemistry, with applications spanning oncology, neurology, and beyond. The latest research underscores its potential as a versatile building block for drug discovery, while also highlighting the need for further optimization and validation. As the field continues to evolve, this compound is likely to remain a focal point of innovative therapeutic strategies.